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Compound of Interest

Compound Name: Rebaudioside N

Cat. No.: B3027041 Get Quote

Rebaudioside N: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Rebaudioside N is a minor steviol glycoside, a class of natural sweeteners isolated from the

leaves of Stevia rebaudiana Bertoni. These compounds are of significant interest due to their

potential as non-caloric sugar substitutes. This document provides a technical overview of

Rebaudioside N, focusing on its chemical properties, analytical data, and relevant

experimental procedures.

Chemical and Physical Data
A summary of the key chemical identifiers and properties for Rebaudioside N is provided

below.

Property Value Source

CAS Number 1220616-46-5 [1][2][3][4]

Molecular Formula C₅₆H₉₀O₃₂ [1][3][5]

Molecular Weight 1275.29 g/mol [1][5]
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Quantitative Analytical Data
The following table summarizes the ¹H and ¹³C NMR spectral data for Rebaudioside N, which

is crucial for its structural identification and characterization.

Table 1: ¹H and ¹³C NMR Spectral Data for Rebaudioside N in C₅D₅N
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Position δC (ppm) δH (ppm), J (Hz)

Steviol Aglycone

1 40.5 0.95, 2.20

2 19.5 1.65, 2.35

3 38.0 1.10, 2.62

4 44.2 -

5 57.5 1.25

6 22.5 1.95, 2.05

7 42.1 1.50, 1.65

8 41.8 1.85

9 51.0 1.05

10 39.8 1.15

11 19.0 1.70, 1.80

12 35.5 1.90, 2.25

13 85.5 -

14 45.8 2.05, 2.45

15 47.5 2.15, 2.30

16 155.8 -

17 104.5 5.04, 5.68

18 28.5 1.39 (s)

19 176.8 -

20 16.5 1.15 (s)

Glucose I

1' 94.1 6.22 (d, 8.4)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2' 81.1 4.55 (m)

3' 88.8 4.34 (m)

4' 70.4 4.28 (m)

5' 78.2 3.91 (m)

6' 62.7 4.12, 4.34 (m)

Glucose II

1'' 105.2 5.58 (d, 7.8)

2'' 76.8 4.16 (m)

3'' 87.2 4.36 (m)

4'' 69.7 4.14 (m)

5'' 77.8 3.62 (m)

6'' 62.9 4.14, 4.36 (m)

Glucose III

1''' 98.3 5.03 (d, 7.8)

2''' 79.0 4.42 (m)

3''' 78.6 4.32 (m)

4''' 71.5 4.05 (m)

5''' 78.6 3.85 (m)

6''' 62.9 4.16, 4.32 (m)

Rhamnose

1'''' 102.1 5.85 (br s)

2'''' 72.8 4.65 (m)

3'''' 72.5 4.58 (m)

4'''' 74.5 4.45 (m)
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5'''' 70.1 4.95 (m)

6'''' 18.8 1.65 (d, 6.0)

Experimental Protocols
Isolation and Purification of Rebaudioside N
The isolation of Rebaudioside N is typically performed from commercial extracts of Stevia

rebaudiana leaves. A common method involves the following steps:

Initial Extraction: The commercial extract is subjected to repeated isocratic elution using a

suitable chromatographic system.

Chromatography: A Dionex UPLC ultimate 3000 system equipped with a Phenomenex Luna

NH2 guard column is often employed.

Elution: The mobile phase is typically a mixture of acetonitrile and water (e.g., 72%

acetonitrile).

Collection and Drying: The fraction containing Rebaudioside N is collected and dried under

a stream of nitrogen to yield the purified compound.

Structural Elucidation
The structure of Rebaudioside N is determined using a combination of spectroscopic

techniques:

NMR Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMQC, HMBC) NMR spectra are

recorded to establish the connectivity of protons and carbons. The spectral data is typically

referenced to the residual solvent signal.

Mass Spectrometry: High-resolution mass spectrometry is used to confirm the molecular

weight and elemental composition.

Hydrolysis Studies
To confirm the constituent sugar moieties and the aglycone, hydrolysis studies are performed:
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Acid Hydrolysis: Treatment with a dilute acid (e.g., 5% H₂SO₄) cleaves the glycosidic bonds,

releasing the individual sugars (D-glucose and L-rhamnose) and the steviol aglycone. The

released sugars are identified by comparison with authentic standards using techniques like

thin-layer chromatography (TLC).

Enzymatic Hydrolysis: Specific enzymes can be used to selectively cleave glycosidic

linkages, aiding in the structural elucidation. The resulting aglycone is identified by

comparison of its spectroscopic data (e.g., ¹H NMR) and co-TLC with a standard sample of

steviol.

Biological Activity and Signaling Pathways
As a minor steviol glycoside, Rebaudioside N has not been as extensively studied as the more

abundant compounds like Rebaudioside A and Stevioside. Consequently, there is a lack of

specific data on its biological activities and interactions with cellular signaling pathways in the

current scientific literature.

However, steviol glycosides as a class are known to interact with sweet taste receptors

(T1R2/T1R3) to elicit a sweet taste. Furthermore, some steviol glycosides have been shown to

modulate other cellular pathways. For illustrative purposes, the following diagram depicts a

generalized workflow for investigating the interaction of a steviol glycoside with a cellular

receptor.

Compound Preparation
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Caption: A generalized experimental workflow for studying the in vitro activity of Rebaudioside
N.

Conclusion
Rebaudioside N is a structurally characterized minor steviol glycoside from Stevia rebaudiana.

While detailed analytical data for its identification exists, further research is required to fully

elucidate its specific biological activities and potential applications. The experimental protocols

outlined in this guide provide a foundation for researchers to conduct further investigations into

this and other minor steviol glycosides.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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